Cas no 1211533-31-1 (5-chloro-1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one)

• Product Name: 5-chloro-1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one
• CAS No: 1211533-31-1
• MF: C₆H₅ClN₄O
• MW: 184.583099126816
• MDL: MFCD26959092
• CID: 2094116
• PubChem ID: 135741770
• Update Time: 2025-06-07

5-chloro-1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-methyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
• 5-Chloro-1,6-dihydro-1-methyl-7H-pyrazolo[4,3-d]pyrimidin-7-one
• 5-chloro-1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one
• SCHEMBL22119141
• 5-chloro-1-methyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
• AS-33894
• CS-0050537
• AKOS025290905
• 5-chloro-1-methyl-6H-pyrazolo[4,3-d]pyrimidin-7-one
• SY241093
• SB10964
• MFCD26959092
• 1211533-31-1
• LYB53331

• MDL： MFCD26959092
• Inchi： 1S/C6H5ClN4O/c1-11-4-3(2-8-11)9-6(7)10-5(4)12/h2H,1H3,(H,9,10,12)
• InChI Key： HEVALVXRWWOOAZ-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=NN(C)C=2C(N1)=O

Computed Properties

• Exact Mass: 184.0151885g/mol
• Monoisotopic Mass: 184.0151885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.3Ų

Additional information on 5-chloro-1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one

Introduction to 5-chloro-1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one (CAS No: 1211533-31-1)

5-chloro-1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With the CAS number 1211533-31-1, this compound belongs to the pyrazolo[4,3-d]pyrimidine scaffold, a class of molecules known for their diverse pharmacological applications. The presence of a chloro substituent at the 5-position and a methyl group at the 1-position introduces specific electronic and steric effects that modulate its interactions with biological targets.

The pyrazolo[4,3-d]pyrimidine core is a fused bicyclic system consisting of a pyrazole ring connected to a pyrimidine ring. This structural motif is frequently encountered in medicinal chemistry due to its ability to mimic natural nucleobases and interact with various enzymes and receptors. The 5-chloro-1-methyl substitution pattern enhances the compound's potential as an inhibitor or modulator of key biological pathways. Recent studies have highlighted the importance of this scaffold in developing treatments for diseases such as cancer, inflammation, and infectious disorders.

In recent years, computational chemistry and molecular modeling have played a pivotal role in understanding the binding affinity and mechanism of action of 5-chloro-1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one. Researchers have utilized advanced algorithms to predict how this compound might interact with target proteins, such as kinases and transcription factors. These studies suggest that the chloro and methyl groups contribute to favorable interactions with specific residues in the active sites of these enzymes, potentially leading to potent inhibitory effects.

One of the most compelling aspects of this compound is its potential in oncology research. Pyrazolo[4,3-d]pyrimidines have been extensively studied for their ability to disrupt cancer cell proliferation by inhibiting critical signaling pathways. For instance, derivatives of this scaffold have shown promise in targeting Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are overactive in many types of cancer. The 5-chloro-1-methyl modification appears to enhance binding affinity while maintaining selectivity against off-target proteins, reducing the risk of adverse effects.

Furthermore, synthetic chemists have developed novel methodologies for constructing analogs of 5-chloro-1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one that retain or improve upon its biological activity. Transition-metal-catalyzed cross-coupling reactions have been particularly useful in introducing diverse substituents at key positions without compromising the core structure. These advances have enabled the rapid generation of libraries of compounds for high-throughput screening (HTS), accelerating the discovery process.

The pharmacokinetic properties of 5-chloro-1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one are also under investigation to optimize its therapeutic potential. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. Modifications such as solubility enhancers or prodrugs could improve bioavailability and tissue penetration. Additionally, metabolic stability studies have identified key enzymatic pathways involved in its degradation, guiding efforts to prolong its half-life in vivo.

Another area of interest is the antimicrobial activity of this compound. Given the rise of antibiotic-resistant pathogens, there is an urgent need for novel antimicrobial agents with unique mechanisms of action. Preliminary experiments suggest that 5-chloro-1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one exhibits inhibitory effects against certain bacterial strains by interfering with essential metabolic processes or DNA replication. Further characterization using *in vitro* assays could validate these findings and pave the way for developing new antibiotics based on this scaffold.

The role of 5-chloro-1-methyl substitution in modulating electronic properties cannot be overstated. The chloro group is an electron-withdrawing moiety that can influence charge distribution across the molecule. This feature is particularly important for compounds intended to interact with negatively charged biological targets or participate in hydrogen bonding networks within protein active sites. By fine-tuning these electronic effects through structural modifications, researchers can optimize binding affinity and selectivity.

Recent advancements in crystallography have allowed scientists to visualize how 5-chloro-1-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one interacts with its biological targets at an atomic level. High-resolution structures obtained from X-ray diffraction studies have revealed crucial interactions between key substituents and amino acid residues in enzymes such as tyrosine kinases or DNA polymerases. These insights are invaluable for designing next-generation analogs with improved potency and reduced toxicity.

The versatility of 5-chloro-1-methyl derivatives extends beyond traditional pharmaceutical applications. Researchers are exploring their use in agrochemicals as growth regulators or pest repellents due to their structural similarity to natural products that influence plant development or microbial ecosystems. Such applications could provide sustainable alternatives to conventional agrochemicals while minimizing environmental impact.

In conclusion,5-chloro-1-methyl-1H,6H,7H-pyrazolo[4,3d]pyrimidin^-7-one (CAS No: 1211533^-31^-) represents a promising candidate for further exploration in drug discovery and biotechnology. Its unique structural features combined with recent advancements in synthetic chemistry and computational biology position it as a valuable tool for developing innovative therapeutic strategies across multiple disease areas.